Cas no 2229690-43-9 (3-3-(propan-2-yl)phenylprop-2-en-1-ol)

• Product Name: 3-3-(propan-2-yl)phenylprop-2-en-1-ol
• CAS No: 2229690-43-9
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5937770
• PubChem ID: 165614010
• Update Time: 2025-10-28

3-3-(propan-2-yl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(propan-2-yl)phenylprop-2-en-1-ol
• EN300-1756271
• 3-[3-(propan-2-yl)phenyl]prop-2-en-1-ol
• 2229690-43-9

• Inchi： 1S/C12H16O/c1-10(2)12-7-3-5-11(9-12)6-4-8-13/h3-7,9-10,13H,8H2,1-2H3/b6-4+
• InChI Key： KCVDPQKKSQFOFP-GQCTYLIASA-N
• SMILES： OC/C=C/C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-3-(propan-2-yl)phenylprop-2-en-1-ol

Comprehensive Overview of 3-3-(propan-2-yl)phenylprop-2-en-1-ol (CAS No. 2229690-43-9): Properties, Applications, and Market Insights

3-3-(propan-2-yl)phenylprop-2-en-1-ol (CAS No. 2229690-43-9) is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry, pharmaceutical intermediates, and material science. This compound, characterized by its unique allylic alcohol structure, serves as a versatile building block in synthetic chemistry. Its molecular formula, C12H16O, and distinct aromatic properties make it a valuable component in high-end applications.

The compound's structure features a propenyl group attached to a phenyl ring substituted with an isopropyl moiety, which enhances its stability and reactivity in various chemical transformations. Researchers and industry professionals often explore 3-3-(propan-2-yl)phenylprop-2-en-1-ol for its potential in creating flavor and fragrance enhancers, owing to its mild, woody aroma profile. Additionally, its role as a precursor in the synthesis of biologically active molecules has been highlighted in recent studies.

One of the most searched topics related to CAS No. 2229690-43-9 is its application in green chemistry and sustainable synthesis. With the growing demand for eco-friendly chemical processes, this compound has been investigated for its compatibility with catalytic hydrogenation and enzymatic transformations. These methods align with global trends toward reducing environmental impact while maintaining high yields and selectivity.

In the pharmaceutical industry, 3-3-(propan-2-yl)phenylprop-2-en-1-ol is often discussed in the context of drug discovery and medicinal chemistry. Its structural motifs are found in several bioactive compounds, including potential anti-inflammatory agents and central nervous system modulators. Recent publications have explored its derivatives for their therapeutic potential, making it a subject of interest for researchers focusing on small-molecule therapeutics.

The market dynamics of 3-3-(propan-2-yl)phenylprop-2-en-1-ol reflect its niche yet growing demand. Key players in the fine chemicals sector are investing in scalable production methods to meet the needs of research institutions and industrial laboratories. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to ensure the compound's purity and consistency, which are critical for high-value applications.

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In summary, 3-3-(propan-2-yl)phenylprop-2-en-1-ol (CAS No. 2229690-43-9) represents a multifaceted chemical entity with applications spanning fragrance development, pharmaceutical research, and sustainable chemistry. Its unique properties and growing market relevance underscore its importance in modern chemical innovation. Future research is likely to uncover additional uses, particularly in biocatalysis and functional material design, further solidifying its role in advanced scientific endeavors.